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Compound of Interest

Compound Name: Diisopropyl ether

Cat. No.: B094823 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for diisopropyl
ether (DIPE), a common solvent and potential pharmaceutical impurity. The following sections

detail its characterization by Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR)

spectroscopy, and Mass Spectrometry (MS), offering both quantitative data and the

methodologies for their acquisition.

Spectroscopic Data Summary
The empirical formula for diisopropyl ether is C₆H₁₄O, with a molecular weight of

approximately 102.17 g/mol . Its structure consists of two isopropyl groups linked by an ether

oxygen, leading to a high degree of symmetry that is reflected in its spectroscopic signatures.

Nuclear Magnetic Resonance (NMR) Data
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a

molecule. Due to the symmetry of diisopropyl ether, the spectra are relatively simple.

¹H NMR Data

The proton NMR spectrum of diisopropyl ether is characterized by two distinct signals.
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~3.6 Septet 2H CH

~1.1 Doublet 12H CH₃

¹³C NMR Data

The carbon NMR spectrum of diisopropyl ether shows two signals, corresponding to the two

unique carbon environments.[1][2][3]

Chemical Shift (δ) ppm Assignment

~69-72 CH

~22-23 CH₃

Infrared (IR) Spectroscopy Data
The IR spectrum of diisopropyl ether is dominated by absorptions corresponding to C-H and

C-O bond vibrations.[4][5][6]

Wavenumber (cm⁻¹) Intensity Vibration Type

2970-2930 Strong C-H stretch (sp³)

2870 Medium C-H stretch (sp³)

1470-1450 Medium C-H bend (CH₃)

1385-1365 Medium C-H bend (isopropyl split)

1170-1115 Strong C-O-C stretch (asymmetric)

Mass Spectrometry (MS) Data
The mass spectrum of diisopropyl ether provides information about its molecular weight and

fragmentation pattern under electron ionization.[7]
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m/z Relative Intensity Fragment

102 Moderate [M]⁺ (Molecular Ion)

87 High [M - CH₃]⁺

45 High [C₂H₅O]⁺

43 Base Peak [C₃H₇]⁺ (Isopropyl cation)

Experimental Protocols
The following are generalized protocols for the spectroscopic analysis of a liquid sample such

as diisopropyl ether.

NMR Spectroscopy (¹H and ¹³C)
Sample Preparation:

For ¹H NMR, dissolve 5-25 mg of diisopropyl ether in approximately 0.6-0.7 mL of a

deuterated solvent (e.g., CDCl₃) in a clean, dry vial.[8]

For ¹³C NMR, a more concentrated solution is preferable, typically 50-100 mg of the sample

in the same amount of solvent.[8]

Transfer the solution into a clean 5 mm NMR tube. If any solid particles are present, filter the

solution through a small plug of glass wool in a Pasteur pipette directly into the NMR tube.[9]

Cap the NMR tube securely.

Data Acquisition:

The NMR spectrometer is typically a high-field instrument (e.g., 300-600 MHz).

Before acquiring the sample spectrum, the magnetic field is shimmed for homogeneity using

the deuterium signal from the solvent.

For ¹H NMR, a standard single-pulse experiment is usually sufficient. Key parameters

include the spectral width, acquisition time, and relaxation delay.
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For ¹³C NMR, a proton-decoupled experiment is standard to simplify the spectrum to single

lines for each carbon. A larger number of scans is typically required due to the low natural

abundance of ¹³C.

Infrared (IR) Spectroscopy
Sample Preparation (Neat Liquid):

Place a single drop of neat diisopropyl ether onto the surface of a clean, dry salt plate (e.g.,

NaCl or KBr).

Place a second salt plate on top of the first, spreading the liquid into a thin, uniform film.

Mount the "sandwich" of plates in the sample holder of the IR spectrometer.

Data Acquisition (FTIR):

Record a background spectrum of the empty sample compartment to account for

atmospheric CO₂ and H₂O.

Place the prepared sample in the spectrometer's beam path.

Acquire the sample spectrum, typically by co-adding multiple scans to improve the signal-to-

noise ratio. The spectrum is usually recorded over a range of 4000 to 400 cm⁻¹.

Mass Spectrometry (MS)
Sample Introduction and Ionization (Electron Ionization - EI):

Diisopropyl ether, being volatile, is typically introduced into the mass spectrometer via a

gas chromatography (GC-MS) system or a direct insertion probe.[10]

The sample is vaporized in a heated inlet.

In the ion source, the gaseous molecules are bombarded with a beam of high-energy

electrons (typically 70 eV).[11][12] This causes the ejection of an electron from the molecule,

forming a molecular ion ([M]⁺), which then undergoes fragmentation.[11][12]
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Data Acquisition:

The resulting ions (the molecular ion and its fragments) are accelerated into a mass analyzer

(e.g., a quadrupole).

The mass analyzer separates the ions based on their mass-to-charge ratio (m/z).

A detector records the abundance of each ion, generating the mass spectrum.
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Caption: Experimental workflow for the spectroscopic analysis of diisopropyl ether.
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Caption: How different spectroscopic techniques elucidate the structure of diisopropyl ether.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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